3-Fluoro-1-(4-nitrophenyl)piperidin-4-one

• CAS No.: 648920-56-3
• Molecular Formula: C11H11FN2O3
• Molecular Weight: 238.21 g/mol
• IUPAC Name: 3-fluoro-1-(4-nitrophenyl)piperidin-4-one
• InChI: InChI=1S/C11H11FN2O3/c12-10-7-13(6-5-11(10)15)8-1-3-9(4-2-8)14(16)17/h1-4,10H,5-7H2
• InChI Key: ZZCXENGKHXWVFB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC(C1=O)F)C2=CC=C(C=C2)[N+](=O)[O-]

Description

3-Fluoro-1-(4-nitrophenyl)piperidin-4-one is a useful research compound. Its molecular formula is C11H11FN2O3 and its molecular weight is 238.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The mixture of 4-(4-trimethylsilyloxy-piperidin-1-yl)-nitrobenzene (101 mmol), selectfluor (101 mmol) in acetonitrile (100 ml) was stirred for 4 hours. The solvent was removed under reduced pressure and to the residual mass was extracted into ethyl acetate water mixture. The combined organic layer was dried and removal of the solvent afforded title compound in 95% yield.